![molecular formula C13H18F3N3O2 B259536 N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide](/img/structure/B259536.png)
N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized through various methods and has shown potential in various applications, including medicinal chemistry, drug discovery, and neuroscience research.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide is not fully understood. However, studies have suggested that this compound may act as a modulator of specific receptors and signaling pathways in the body. For example, it has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, inflammation, and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce pain perception.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide in lab experiments is its potential as a tool to investigate specific receptors and signaling pathways in the body. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research of N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is to further elucidate its mechanism of action and its effects on specific receptors and signaling pathways in the body. Additionally, researchers may explore methods to improve the solubility of this compound to make it more accessible for lab experiments.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of study.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide has been reported in several studies. One of the commonly used methods involves the reaction of 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole with 2-bromoethyl methyl ether in the presence of a catalyst, followed by the reaction with N-(2-hydroxyethyl)acetamide. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide has shown potential in various scientific research applications. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In neuroscience research, this compound has been used as a tool to investigate the role of specific receptors and signaling pathways in the brain.
properties
Molecular Formula |
C13H18F3N3O2 |
---|---|
Molecular Weight |
305.3 g/mol |
IUPAC Name |
N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]acetamide |
InChI |
InChI=1S/C13H18F3N3O2/c1-21-7-6-17-11(20)8-19-10-5-3-2-4-9(10)12(18-19)13(14,15)16/h2-8H2,1H3,(H,17,20) |
InChI Key |
HNWNRTFHDFWCED-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)CN1C2=C(CCCC2)C(=N1)C(F)(F)F |
Canonical SMILES |
COCCNC(=O)CN1C2=C(CCCC2)C(=N1)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.